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Compound of Interest

Compound Name: 1-Isopropylpiperidin-3-one

Cat. No.: B1315296

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of 1-lsopropylpiperidin-3-one, a heterocyclic organic compound of interest in
medicinal chemistry and drug discovery. The information presented herein is intended to
support research and development activities by providing key molecular identifiers.

Core Molecular Data

The essential molecular formula and weight of 1-Isopropylpiperidin-3-one are summarized in
the table below. This data is fundamental for a variety of experimental and computational
applications, including reaction stoichiometry, analytical characterization, and molecular

modeling.
Property Value
Chemical Formula CsH1sNO
Molecular Weight 141.21 g/mol

The chemical formula was determined by considering the structure of the parent molecule,
piperidin-3-one, and the addition of an isopropyl group to the nitrogen atom at the 1-position.
The molecular weight was subsequently calculated based on this formula using the atomic
weights of carbon, hydrogen, nitrogen, and oxygen.
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Logical Relationship of Molecular Descriptors

The following diagram illustrates the logical flow from the compound's nomenclature to its
fundamental physicochemical properties. This visualization clarifies the relationship between
the chemical structure, its corresponding formula, and the resultant molecular weight.
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Figure 1. Logical relationship between the name, structure, formula, and molecular weight of 1-

Isopropylpiperidin-3-one.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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